Cas no 1000503-87-6 (2-(3-Aminopropyl)-6-tert-butylphenol)

• Product Name: 2-(3-Aminopropyl)-6-tert-butylphenol
• CAS No: 1000503-87-6
• MF: C₁₃H₂₁NO
• MW: 207.311943769455
• CID: 4675425
• Update Time: 2023-08-14

2-(3-Aminopropyl)-6-tert-butylphenol Chemical and Physical Properties

Names and Identifiers

• 2-(3-Amino-propyl)-6-tert-butyl-phenol
• 2-(3-Aminopropyl)-6-tert-butylphenol

• Inchi： 1S/C13H21NO/c1-13(2,3)11-8-4-6-10(12(11)15)7-5-9-14/h4,6,8,15H,5,7,9,14H2,1-3H3
• InChI Key： LYEKXNAKYWBVBQ-UHFFFAOYSA-N
• SMILES： OC1C(=CC=CC=1C(C)(C)C)CCCN

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 186
• Topological Polar Surface Area: 46.2